Cas no 76391-33-8 (Enalaprilat Benzyl Ester)

Enalaprilat Benzyl Ester is a synthetic intermediate derived from enalaprilat, the active metabolite of the antihypertensive drug enalapril. This benzyl ester derivative is primarily utilized in pharmaceutical research and synthesis, serving as a protected form of enalaprilat to enhance stability and facilitate further chemical modifications. Its key advantages include improved solubility in organic solvents, making it suitable for controlled reactions in peptide and prodrug development. The benzyl ester group also provides selective deprotection opportunities, enabling precise structural modifications. This compound is valuable for studying angiotensin-converting enzyme (ACE) inhibitors and optimizing drug delivery systems. Its high purity and well-characterized properties ensure reproducibility in laboratory applications.

Enalaprilat Benzyl Ester structure

Product Name:Enalaprilat Benzyl Ester

CAS No:76391-33-8

MF:C₂₅H₃₀N₂O₅

MW:438.516107082367

CID:1061272

PubChem ID:22822716

Update Time:2025-05-24

Enalaprilat Benzyl Ester Chemical and Physical Properties

Names and Identifiers

- Enalaprilat Benzyl Ester
- (2S)-1-[(2S)-2-[[(2S)-1-oxo-4-phenyl-1-phenylmethoxybutan-2-yl]amino]propanoyl]pyrrolidine-2-carboxylic acid
- (S)-1-[N-[3-Phenyl-1-[(phenylMethoxy)carbonyl]propyl]-L-alanyl]-L-proline
- Enalapril impurity E
- DTXSID30628433
- 76391-33-8
- SCHEMBL6418176
- N-(1(S)-benzyloxycarbonyl-3-phenylpropyl)-L-alanyl-L-proline
- N-[(2S)-1-(Benzyloxy)-1-oxo-4-phenylbutan-2-yl]-L-alanyl-L-proline
- XETMTRRGHPOVSP-NYVOZVTQSA-N
- Inchi： 1S/C25H30N2O5/c1-18(23(28)27-16-8-13-22(27)24(29)30)26-21(15-14-19-9-4-2-5-10-19)25(31)32-17-20-11-6-3-7-12-20/h2-7,9-12,18,21-22,26H,8,13-17H2,1H3,(H,29,30)/t18-,21-,22-/m0/s1
- InChI Key： XETMTRRGHPOVSP-NYVOZVTQSA-N
- SMILES： O=C([C@H](C)N[C@H](C(=O)OCC1C=CC=CC=1)CCC1C=CC=CC=1)N1CCC[C@H]1C(=O)O

Computed Properties

Exact Mass: 438.21500
Monoisotopic Mass: 438.21547206g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 32
Rotatable Bond Count: 11
Complexity: 628
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 95.9Å²

Experimental Properties

PSA: 95.94000
LogP: 3.11370

Enalaprilat Benzyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E555380-10mg	Enalaprilat Benzyl Ester	76391-33-8	10mg	$207.00	2023-05-18
TRC	E555380-100mg	Enalaprilat Benzyl Ester	76391-33-8	100mg	$1642.00	2023-05-18
Biosynth	IE22667-5 mg	Enalaprilat benzyl ester	76391-33-8	5mg	$173.25	2023-01-04
Biosynth	IE22667-10 mg	Enalaprilat benzyl ester	76391-33-8	10mg	$314.90	2023-01-04
Biosynth	IE22667-25 mg	Enalaprilat benzyl ester	76391-33-8	25mg	$573.00	2023-01-04
Biosynth	IE22667-50 mg	Enalaprilat benzyl ester	76391-33-8	50mg	$1,041.00	2023-01-04
Biosynth	IE22667-100 mg	Enalaprilat benzyl ester	76391-33-8	100MG	$1,892.00	2023-01-04

Enalaprilat Benzyl Ester Related Literature

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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Additional information on Enalaprilat Benzyl Ester

Enalaprilat Benzyl Ester: A Comprehensive Overview

Enalaprilat Benzyl Ester, identified by the CAS number 76391-33-8, is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound is a derivative of enalaprilat, a well-known angiotensin-converting enzyme (ACE) inhibitor, which is widely used in the treatment of hypertension and heart failure. The benzyl ester modification introduces unique properties that enhance its pharmacokinetic profile, making it a valuable molecule for research and potential therapeutic applications.

The chemical structure of Enalaprilat Benzyl Ester consists of a benzyl group attached to the carboxylic acid moiety of enalaprilat via an ester linkage. This structural modification not only improves the lipid solubility of the molecule but also prolongs its duration of action compared to the parent compound, enalaprilat. Recent studies have highlighted the importance of such structural modifications in optimizing drug delivery systems and enhancing therapeutic efficacy.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Enalaprilat Benzyl Ester. Researchers have employed various methodologies, including nucleophilic acyl substitution and esterification reactions, to achieve high yields and purity levels. These methods are not only cost-effective but also environmentally friendly, aligning with the growing emphasis on green chemistry in the pharmaceutical industry.

In terms of pharmacodynamics, Enalaprilat Benzyl Ester exhibits potent ACE inhibitory activity, which is crucial for its antihypertensive effects. Preclinical studies have demonstrated that this compound effectively lowers blood pressure by inhibiting the conversion of angiotensin I to angiotensin II, thereby reducing vascular resistance and promoting vasodilation. Moreover, its prolonged half-life due to the benzyl ester group ensures sustained therapeutic effects, reducing the need for frequent dosing.

The safety profile of Enalaprilat Benzyl Ester has been extensively evaluated in animal models, with findings indicating minimal adverse effects at therapeutic doses. These studies have provided valuable insights into its toxicity profile and potential for clinical translation. Furthermore, recent research has explored the use of Enalaprilat Benzyl Ester in combination therapies for enhanced efficacy against cardiovascular diseases.

In conclusion, Enalaprilat Benzyl Ester, CAS No. 76391-33-8, represents a promising advancement in the development of ACE inhibitors for hypertension management. Its unique chemical properties and favorable pharmacokinetic characteristics make it a compelling candidate for further exploration in clinical settings.